Cas no 109962-22-3 (Naphthalene, 1-chloro-6-methyl-)

• Product Name: Naphthalene, 1-chloro-6-methyl-
• CAS No: 109962-22-3
• MF: C₁₁H₉Cl
• MW: 176.642162084579
• CID: 1189034
• PubChem ID: 21050769
• Update Time: 2025-10-25

Naphthalene, 1-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-chloro-6-methyl-
• 1-chloro-6-methylnaphthalene
• DB-083935
• AKOS024437703
• 109962-22-3
• SCHEMBL7836248
• DTXSID60610346

• Inchi： 1S/C11H9Cl/c1-8-5-6-10-9(7-8)3-2-4-11(10)12/h2-7H,1H3
• InChI Key： FHFPPKHKJRUBMW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 176.0392780g/mol
• Monoisotopic Mass: 176.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on Naphthalene, 1-chloro-6-methyl-

1-Chloro-6-Methyl-Naphthalene (CAS No. 109962-22-3): An Overview of Its Properties, Applications, and Recent Research

1-Chloro-6-methyl-naphthalene (CAS No. 109962-22-3) is a chlorinated derivative of naphthalene, characterized by its unique chemical structure and properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its potential applications and intriguing chemical behavior.

The molecular formula of 1-chloro-6-methyl-naphthalene is C₁₁H₈Cl, with a molecular weight of approximately 175.63 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 54 to 57°C, and it has a boiling point of around 280°C.

In terms of its chemical structure, 1-chloro-6-methyl-naphthalene features a naphthalene ring system with a chlorine atom substituted at the 1-position and a methyl group at the 6-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and applications.

1-Chloro-6-methyl-naphthalene has been studied extensively for its reactivity in organic synthesis. It serves as a versatile building block for the preparation of more complex organic molecules, particularly those with functionalized naphthalene cores. Recent research has focused on its use in the synthesis of advanced materials and pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry in 2022 reported the efficient synthesis of novel naphthyl derivatives using 1-chloro-6-methyl-naphthalene as a starting material. These derivatives exhibited promising biological activities, including anti-inflammatory and anticancer properties.

In the field of materials science, 1-chloro-6-methyl-naphthalene has shown potential as a precursor for the development of functional polymers and coatings. Its ability to undergo various chemical transformations makes it suitable for the synthesis of polymers with tailored properties. A recent study in Macromolecules highlighted the use of 1-chloro-6-methyl-naphthalene-based monomers in the preparation of conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The pharmaceutical industry has also shown interest in 1-chloro-6-methyl-naphthalene. Its structural similarity to certain bioactive compounds makes it a valuable intermediate in drug discovery and development processes. Researchers have explored its use in the synthesis of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. A notable example is its application in the development of inhibitors for kinases, which are key targets in cancer therapy.

Safety considerations are crucial when handling 1-chloro-6-methyl-naphthalene. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 1-chloro-6-methyl-naphthalene (CAS No. 109962-22-3) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important building block for advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern chemistry.